N-[1-(4-ethoxyphenyl)ethyl]-N'-(2-fluorophenyl)urea

• IUPAC Name: 1-[1-(4-ethoxyphenyl)ethyl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C17H19FN2O2/c1-3-22-14-10-8-13(9-11-14)12(2)19-17(21)20-16-7-5-4-6-15(16)18/h4-12H,3H2,1-2H3,(H2,19,20,21)
• InChI Key: CORRFLZIZILCFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)NC2=CC=CC=C2F
• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]-N'-(2-fluorophenyl)urea, commonly known as EFU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EFU is a synthetic compound that belongs to the class of urea derivatives.

Mechanism of Action

The mechanism of action of EFU is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. EFU has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. EFU has also been shown to bind to the GABA-A receptor, which is involved in the regulation of neurotransmission.
Biochemical and Physiological Effects:
EFU has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that EFU inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that EFU has anticonvulsant and analgesic effects. EFU has also been shown to exhibit herbicidal and insecticidal activities.

Advantages and Limitations for Lab Experiments

EFU has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its purity and yield can be controlled. EFU has also been extensively studied, and its properties and mechanisms of action are well understood. However, EFU also has some limitations for lab experiments. It can be toxic to certain cell types at high concentrations, and its effects can be influenced by various factors, such as pH and temperature.

Future Directions

EFU has several potential future directions for scientific research. In medicinal chemistry, EFU can be further studied for its anticancer and anti-inflammatory properties, and its potential as a drug candidate can be explored. In agriculture, EFU can be further studied for its herbicidal and insecticidal activities, and its potential as a natural pesticide can be explored. In material science, EFU can be further used as a building block for the synthesis of functional materials, such as sensors and electronic devices.
Conclusion:
In conclusion, EFU is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. EFU has been extensively studied, and its properties and mechanisms of action are well understood. EFU has several advantages for lab experiments, but it also has some limitations. EFU has several potential future directions for scientific research, and its potential applications in medicinal chemistry, agriculture, and material science are promising.

Synthesis Methods

The synthesis of EFU involves the reaction of 4-ethoxyphenylethylamine and 2-fluorophenylisocyanate in the presence of a base. The reaction results in the formation of EFU as a white crystalline solid. The synthesis method of EFU has been extensively studied, and various modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

EFU has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, EFU has been investigated for its anticancer, anti-inflammatory, and anticonvulsant properties. In agriculture, EFU has been studied for its herbicidal and insecticidal activities. In material science, EFU has been used as a building block for the synthesis of functional materials.